3-Fluorophenyl perfluoroethyl ketone

• Molecular Formula: C9H4F6O
• Molecular Weight: 242.12 g/mol
• IUPAC Name: 2,2,3,3,3-pentafluoro-1-(3-fluorophenyl)propan-1-one
• InChI: InChI=1S/C9H4F6O/c10-6-3-1-2-5(4-6)7(16)8(11,12)9(13,14)15/h1-4H
• InChI Key: YEFZRQFZWDUGFE-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C(=O)C(C(F)(F)F)(F)F

Description

3-Fluorophenyl perfluoroethyl ketone is a specialized fluorinated building block of significant interest in medicinal chemistry and chemical biology research. Its core research value lies in its application as a potent inhibitor for hydrolytic enzymes, particularly serine proteases. The strong electron-withdrawing nature of the perfluoroethyl group (-C2F5) adjacent to the carbonyl moiety greatly enhances the compound's electrophilicity. This makes the carbonyl carbon highly susceptible to nucleophilic attack by the catalytic serine residue in the active site of target enzymes, forming a stable, transition-state mimicking adduct that effectively inhibits proteolytic activity. Researchers utilize this mechanism to develop activity-based probes and inhibitors to study enzyme function in pathological contexts such as inflammatory disorders and cancer. Beyond its role in enzyme inhibition, this ketone serves as a versatile precursor in organofluorine chemistry and materials science. The molecule incorporates two key functional handles: the electron-deficient aromatic ring, amenable to further substitution via cross-coupling or electrophilic aromatic substitution, and the highly fluorinated ketone group, which can participate in nucleophilic additions or serve as a starting point for the synthesis of complex fluorinated scaffolds, including heterocycles. This compound is intended for Research Use Only and is strictly not for diagnostic, therapeutic, or any other human or veterinary use.

Foundational & Exploratory

Thermodynamic Stability and Hydration Dynamics of 3-Fluorophenyl Perfluoroethyl Ketone in Aqueous Media

Executive Summary

In the realm of medicinal chemistry and materials science, the incorporation of highly fluorinated moieties is a proven strategy for modulating lipophilicity, metabolic stability, and target binding affinity. However, when perfluoroalkyl groups are positioned adjacent to a carbonyl carbon, the physicochemical behavior of the molecule in aqueous media undergoes a radical shift. This technical whitepaper explores the thermodynamic stability of 3-fluorophenyl perfluoroethyl ketone , focusing on its reversible hydration into a geminal diol (gem-diol). By understanding the electronic causality behind this equilibrium and employing rigorous analytical protocols, researchers can leverage this compound as a potent transition-state mimic in drug design.

Electronic Causality: The Fluorine Effect on Carbonyl Electrophilicity

The thermodynamic stability of 3-fluorophenyl perfluoroethyl ketone in water is not defined by its resistance to hydrolytic cleavage, but rather by its propensity to undergo nucleophilic addition. The equilibrium constant ( Khyd​ ) between the sp2 -hybridized keto form and the sp3 -hybridized hydrate is dictated by severe electronic polarization.

The Causality of Hydration:

• Perfluoroethyl Inductive Withdrawal ( −I ): The −C2​F5​ group exerts a profound electron-withdrawing inductive effect. This significantly lowers the energy of the carbonyl π∗ lowest unoccupied molecular orbital (LUMO), destabilizing the keto form and rendering the carbon hyper-electrophilic.

• Meta-Fluoro Aromatic Effect: The fluorine atom at the meta position of the phenyl ring provides additional inductive withdrawal without the counteracting resonance donation ( +R ) that would occur at the ortho or para positions.

• Thermodynamic Balance: Unlike aliphatic perfluorinated ketones (e.g., hexafluoroacetone), which hydrate quantitatively, aryl perfluoroalkyl ketones maintain a delicate thermodynamic balance. The aromatic ring provides partial stabilization through conjugation, meaning both the keto and hydrate forms coexist in measurable quantities, similar to the behavior observed in trifluoroacetophenones 1.

Quantitative Comparison of Hydration Equilibria

To contextualize the stability of 3-fluorophenyl perfluoroethyl ketone, we must compare its hydration equilibrium constant ( Khyd​ ) against other benchmark carbonyls.

Table 1: Comparative Hydration Equilibrium Constants ( Khyd​ ) at 25 °C

Carbonyl Compound	Approx. Khyd​	Dominant Electronic Effect
Acetone	1.4×10−3	+I from methyl groups stabilizes keto form
α,α,α -Trifluoroacetophenone	1.8×10−2	−I from CF3​ partially offset by +R from phenyl
3-Fluorophenyl perfluoroethyl ketone	∼0.5−2.0	Synergistic −I from C2​F5​ and m -F-phenyl
Trifluoroacetone	34.7	Strong −I from single CF3​ group
Hexafluoroacetone	1.2×106	Dual −I from two CF3​ groups; quantitative hydration 2

Mechanistic Pathway of Hydration

The kinetics of hydration for fluorinated acetophenones are heavily influenced by general base catalysis 3. While neutral water attacks the carbonyl slowly, the presence of hydroxide ions ( OH− ) results in a rapid nucleophilic attack, forming an anionic hemiketal intermediate that is subsequently protonated to yield the thermodynamically stable gem-diol.

Fig 1: Base-catalyzed and neutral hydration pathways of 3-fluorophenyl perfluoroethyl ketone.

Experimental Methodologies for Thermodynamic Profiling

To ensure scientific integrity and self-validating results, the following protocols leverage orthogonal analytical techniques to measure the thermodynamic stability of the ketone in aqueous media.

Protocol A: 19 F NMR Spectroscopy for Equilibrium Determination

Causality for Choice of Method: The chemical shift of the CF2​ fluorines in the perfluoroethyl group is highly sensitive to the hybridization of the adjacent carbon. The transition from an sp2 carbonyl to an sp3 gem-diol induces a distinct upfield shift, allowing for precise integration of both species without the need for external calibration curves.

Step-by-Step Methodology:

• Solvent Preparation: Prepare a mixed solvent system of D2​O and a polar aprotic co-solvent (e.g., CD3​CN , 10:1 v/v). Rationale: The co-solvent ensures complete dissolution of the lipophilic ketone while maintaining an aqueous-dominant environment necessary for hydration.

• Sample Equilibration: Dissolve 5.0 mg of 3-fluorophenyl perfluoroethyl ketone in 0.6 mL of the solvent mixture. Incubate the NMR tube in a thermostatic bath at 298 K for 24 hours to guarantee that thermodynamic equilibrium is fully established.

• Spectral Acquisition: Acquire the 19 F NMR spectrum using a 400 MHz (or higher) spectrometer. Critical Step: Set the relaxation delay ( D1​ ) to at least 5 times the longest T1​ relaxation time of the fluorine nuclei. Rationale: This ensures complete relaxation between pulses, allowing for accurate, quantitative integration of the signals.

• Data Analysis: Identify the CF2​ resonance for the keto form (typically −110 to −115 ppm) and the hydrate form ( −120 to −125 ppm).

• Khyd​ Calculation: Calculate the equilibrium constant using the integrated areas: Khyd​=(Areahydrate​)/(Areaketo​×[H2​O]) .

Protocol B: UV-Vis Spectrophotometry for Kinetic Analysis

Causality for Choice of Method: The unhydrated keto form exhibits a distinct n→π∗ absorption band near 285-290 nm. This chromophore is destroyed upon hydration, providing a direct, real-time optical readout of the reaction kinetics.

Step-by-Step Methodology:

• Baseline Correction: Record a baseline using the pure aqueous buffer (e.g., 0.1 M phosphate buffer, pH 7.4) in a quartz cuvette (1 cm path length).

• Stock Solution: Prepare a highly concentrated stock solution of the ketone in anhydrous acetonitrile (10 mM).

• Reaction Initiation: Rapidly inject 10 μL of the stock solution into 990 μL of the aqueous buffer directly in the cuvette and mix via inversion.

• Kinetic Monitoring: Monitor the decay of absorbance at 290 nm over time until an asymptote is reached.

• Thermodynamic Extraction: The residual absorbance at equilibrium ( Aeq​ ), compared to the theoretical maximum absorbance ( A0​ ) extrapolated to t=0 , yields the exact ratio of keto to hydrate forms.

Implications in Drug Design

Understanding the thermodynamic stability of 3-fluorophenyl perfluoroethyl ketone in water is critical for its application in medicinal chemistry. Perfluoroalkyl ketones are highly prized because their stable gem-diol forms act as exceptional transition-state mimics for the enzymatic hydrolysis of esters and amides 4.

When a protease attempts to cleave a peptide bond, it forms a tetrahedral intermediate. By incorporating the 3-fluorophenyl perfluoroethyl ketone motif into a drug scaffold, the molecule naturally adopts a tetrahedral gem-diol geometry in the aqueous environment of the active site. This allows it to bind with extraordinarily high affinity to target enzymes (e.g., serine or aspartyl proteases). Furthermore, the high polarization and strength of the C–F bonds enable the substitution of traditional functional groups with minimal conformational alteration, drastically increasing the metabolic stability and half-life of the resulting therapeutic agent 5.

References

• Scott, W. J., & Zuman, P. (1976). Hydration-dehydration constants of α,α,α-trifluoroacetophenone by spectral and electrochemical methods. RSC Publishing. 1

• Matsuzaki, K., et al. (2021). Pentafluoroethylation of Carbonyl Compounds by HFC-125 via the Encapsulation of the K Cation with Glymes. ACS Publications. 4

• Keeffe, J. R., et al. (1998). Aldol Condensation of Trifluoroacetophenone and Acetone: Testing a Prediction. Journal of the American Chemical Society.3

• Kim, D., et al. (2025). Monodefluorinative Halogenation of Perfluoroalkyl Ketones via Organophosphorus-Mediated Selective C–F Activation. JACS Au. 5

• Jackson, D. A., et al. (2011). Atmospheric Degradation of Perfluoro-2-methyl-3-pentanone: Photolysis, Hydrolysis and Hydration. Environmental Science & Technology. 2

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mechanism of nucleophilic addition to 3-fluorophenyl perfluoroethyl ketone

An In-depth Technical Guide to the Mechanism of Nucleophilic Addition to 3-Fluorophenyl Perfluoroethyl Ketone

For Researchers, Scientists, and Drug Development Professionals

The introduction of fluorine-containing moieties into organic molecules is a cornerstone of modern medicinal chemistry, offering a powerful tool to modulate a compound's metabolic stability, lipophilicity, and binding affinity. This guide provides a detailed examination of the mechanism of nucleophilic addition to 3-fluorophenyl perfluoroethyl ketone, a representative fluorinated ketone of significant interest in drug design. We will explore the fundamental principles governing this reaction, the profound electronic and steric influences of the fluorine substituents, and provide a mechanistic framework supported by established chemical principles. This document also includes detailed experimental protocols for studying such reactions and offers insights into the expected outcomes based on analogous systems.

Introduction: The Significance of Fluorinated Ketones in Drug Discovery

Organofluorine compounds have become indispensable in the development of pharmaceuticals and agrochemicals. The unique properties of the fluorine atom, such as its small size, high electronegativity, and the strength of the carbon-fluorine bond, allow for the fine-tuning of a molecule's physicochemical and biological properties. Fluorinated ketones, in particular, serve as versatile building blocks and key pharmacophores in a variety of therapeutic agents. The strong electron-withdrawing nature of fluoroalkyl groups enhances the electrophilicity of the carbonyl carbon, making these ketones highly susceptible to nucleophilic attack, a key reaction in the formation of more complex molecular architectures.

3-Fluorophenyl perfluoroethyl ketone combines two distinct fluorinated motifs: a meta-substituted fluorophenyl ring and a perfluoroethyl chain. This combination presents a unique electronic environment that significantly influences the reactivity of the carbonyl group. Understanding the mechanism of nucleophilic addition to this and similar ketones is paramount for the rational design of novel therapeutics.

Fundamental Principles of Nucleophilic Addition to Ketones

The carbonyl group (C=O) is characterized by a significant polarization due to the higher electronegativity of oxygen compared to carbon. This renders the carbonyl carbon electrophilic and susceptible to attack by nucleophiles.[1] The general mechanism of nucleophilic addition to a ketone proceeds in two fundamental steps:

• Nucleophilic Attack: The nucleophile attacks the electrophilic carbonyl carbon, leading to the formation of a new carbon-nucleophile bond and the breaking of the C=O π bond. This results in a tetrahedral alkoxide intermediate.[2][3]

• Protonation: The negatively charged oxygen of the alkoxide intermediate is subsequently protonated, typically by a solvent or a mild acid, to yield the final alcohol product.[4]

The rate of nucleophilic addition is significantly influenced by both electronic and steric factors. Electron-withdrawing groups attached to the carbonyl carbon increase its electrophilicity and accelerate the reaction, while bulky substituents can hinder the approach of the nucleophile, slowing it down.[1]

Electronic and Steric Effects of the 3-Fluorophenyl and Perfluoroethyl Groups

The reactivity of 3-fluorophenyl perfluoroethyl ketone is dictated by the combined electronic and steric influences of its constituent parts.

The 3-Fluorophenyl Group: A Duality of Effects

The fluorine atom on the phenyl ring exerts two opposing electronic effects:

• Inductive Effect (-I): Due to its high electronegativity, fluorine withdraws electron density from the benzene ring through the sigma bond network. This effect is strongest at the ortho and meta positions.

• Mesomeric Effect (+M): The lone pairs on the fluorine atom can be donated to the π-system of the benzene ring. This effect increases electron density, particularly at the ortho and para positions.

In the case of a meta-substitution, the inductive effect dominates, leading to a net withdrawal of electron density from the ring and, consequently, from the attached carbonyl group. This deactivation of the ring towards electrophilic substitution also translates to an electronic pull from the carbonyl carbon, enhancing its electrophilicity.

The Perfluoroethyl Group: A Potent Electron Withdrawer

Perfluoroalkyl groups, such as the perfluoroethyl group (C2F5), are powerful electron-withdrawing substituents due to the high electronegativity of the fluorine atoms. This strong inductive effect significantly increases the partial positive charge on the carbonyl carbon, making it highly activated towards nucleophilic attack.[5][6]

The table below summarizes the expected electronic effects on the carbonyl carbon of 3-fluorophenyl perfluoroethyl ketone.

Group	Electronic Effect	Impact on Carbonyl Carbon
3-Fluorophenyl	Inductive Withdrawal (-I) > Mesomeric Donation (+M) at the meta position	Increased Electrophilicity
Perfluoroethyl	Strong Inductive Withdrawal (-I)	Significantly Increased Electrophilicity

Proposed Mechanism of Nucleophilic Addition

The nucleophilic addition to 3-fluorophenyl perfluoroethyl ketone is proposed to follow the general two-step mechanism, significantly accelerated by the strong electron-withdrawing nature of the perfluoroethyl and 3-fluorophenyl groups.

Caption: Proposed two-step mechanism of nucleophilic addition.

Step 1: Nucleophilic Attack. The nucleophile (Nu:⁻) attacks the highly electrophilic carbonyl carbon of the 3-fluorophenyl perfluoroethyl ketone. This is the rate-determining step of the reaction. The strong electron-withdrawing groups stabilize the developing negative charge on the oxygen atom in the transition state, thereby lowering the activation energy.

Step 2: Protonation. The resulting tetrahedral alkoxide intermediate is a strong base and is rapidly protonated by a suitable proton source (H-A), such as the solvent or a mild acid added during workup, to yield the final tertiary alcohol product.

Experimental Protocols for Mechanistic Studies

To investigate the mechanism of nucleophilic addition to 3-fluorophenyl perfluoroethyl ketone, a combination of kinetic studies, spectroscopic analysis, and product characterization is typically employed.

Synthesis of 3-Fluorophenyl Perfluoroethyl Ketone

While a specific literature procedure for the synthesis of 3-fluorophenyl perfluoroethyl ketone was not identified, a plausible route involves the Friedel-Crafts acylation or a Grignard reaction. A general procedure for a related synthesis is provided below.[7]

Protocol: Synthesis via Grignard Reagent

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, reflux condenser, and a nitrogen inlet.

• Grignard Formation: To the flask, add magnesium turnings (1.2 eq.). Prepare a solution of 1-bromo-3-fluorobenzene (1.0 eq.) in anhydrous THF and add a small portion to the magnesium to initiate the reaction. Once initiated, add the remaining halide solution dropwise to maintain a gentle reflux.

• Acylation: In a separate flame-dried flask, prepare a solution of a suitable perfluoroethyl acylating agent (e.g., perfluoroethyl Weinreb amide, 1.0 eq.) in anhydrous THF and cool to 0 °C.

• Reaction: Transfer the prepared Grignard reagent to the acylating agent solution via cannula at 0 °C. Allow the reaction to warm to room temperature and stir for 1-2 hours.

• Workup: Quench the reaction with a saturated aqueous solution of NH₄Cl. Extract the aqueous layer with ethyl acetate, dry the combined organic layers over anhydrous Na₂SO₄, and concentrate in vacuo.

• Purification: Purify the crude product by column chromatography on silica gel.

Kinetic Studies

Kinetic studies can provide valuable information about the reaction mechanism, including the rate law and the influence of substituent effects.

Protocol: UV-Vis Spectrophotometric Monitoring of Reaction Rate

• Preparation of Solutions: Prepare stock solutions of 3-fluorophenyl perfluoroethyl ketone and the nucleophile in a suitable solvent (e.g., acetonitrile).

• Reaction Initiation: In a quartz cuvette, mix the ketone solution with a known excess of the nucleophile solution at a constant temperature.

• Data Acquisition: Immediately begin monitoring the change in absorbance at a wavelength where the ketone absorbs and the product does not.

• Data Analysis: Plot the natural logarithm of the ketone concentration versus time. A linear plot indicates a pseudo-first-order reaction with respect to the ketone. The rate constant can be determined from the slope of the line.

Spectroscopic Characterization of Products

The structure of the final product can be confirmed using various spectroscopic techniques.

Expected Spectroscopic Data for the Alcohol Product:

Technique	Expected Observations
¹H NMR	Appearance of a new singlet corresponding to the hydroxyl proton. Shifts in the aromatic protons of the 3-fluorophenyl ring.
¹⁹F NMR	Signals corresponding to the fluorine on the phenyl ring and the perfluoroethyl group.
¹³C NMR	Appearance of a new signal for the tertiary carbon bearing the hydroxyl group. Shifts in the carbonyl carbon signal (disappearance) and other carbon signals.
IR Spectroscopy	Disappearance of the strong C=O stretching band (around 1700 cm⁻¹) and the appearance of a broad O-H stretching band (around 3200-3600 cm⁻¹).
Mass Spectrometry	Molecular ion peak corresponding to the mass of the alcohol product.

Conclusion

The nucleophilic addition to 3-fluorophenyl perfluoroethyl ketone is a highly favorable reaction, driven by the powerful electron-withdrawing effects of both the 3-fluorophenyl and perfluoroethyl moieties. This enhanced electrophilicity of the carbonyl carbon leads to a rapid reaction with a wide range of nucleophiles. A thorough understanding of this mechanism, supported by the experimental protocols outlined in this guide, is crucial for the strategic design and synthesis of novel fluorinated compounds with potential applications in drug discovery and development. The principles discussed herein provide a solid foundation for researchers and scientists working in this exciting and impactful field.

References

• Chemistry LibreTexts. (2025, January 19). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Retrieved from [Link]

• Prakash, G. K. S., & Yudin, A. K. (2006). Nucleophilic Perfluoroalkylation of Aldehydes, Ketones, Imines, Disulfides, and Diselenides. The Journal of Organic Chemistry, 71(8), 2867–2875. Retrieved from [Link]

• University of Illinois Springfield. (n.d.). Aldehydes and ketones. Retrieved from [Link]

• Journal of the Chinese Chemical Society. (n.d.). Fluoride-Catalyzed Nucleophilic Perfluoroalkylations of Acetylenic Ketones or Aldehydes. Retrieved from [Link]

• Kim, D. W., & Jeong, I. H. (2020). Monodefluorinative Halogenation of Perfluoroalkyl Ketones via Organophosphorus-Mediated Selective C–F Activation. ACS Omega, 5(4), 1836–1844. Retrieved from [Link]

• Jack Westin. (n.d.). Aldehydes And Ketones Important Reactions. Retrieved from [Link]

• Science Learning Center. (n.d.). Aldehyde and Ketone Reactions. Retrieved from [Link]

• A-Level Chemistry. (2022, April 18). Aldehydes and Ketones - Testing for Carbonyl Compounds. Retrieved from [Link]

• Wu, C.-Y., et al. (2007). Design, synthesis, and evaluation of trifluoromethyl ketones as inhibitors of SARS-CoV 3CL protease. Bioorganic & Medicinal Chemistry, 15(17), 5944–5952. Retrieved from [Link]

• Master Organic Chemistry. (2017, August 18). Aldehydes and Ketones: 14 Reactions With The Same Mechanism. Retrieved from [Link]

• YouTube. (2023, January 31). Nucleophilic Additions to Ketones and Aldehydes. Retrieved from [Link]

• Prakash, G. K. S., et al. (2010). Nucleophilic Perfluoroalkylation of Imines and Carbonyls: Perfluoroalkyl Sulfones as Efficient Perfluoroalkyl-Transfer Motifs. Organic Letters, 12(13), 2940–2943. Retrieved from [Link]

• Master Organic Chemistry. (2022, September 9). Nucleophilic Addition To Carbonyls. Retrieved from [Link]

• Google Patents. (n.d.). US4136121A - Process for the preparation of fluorine-containing ketones.

• ResearchGate. (n.d.). Nucleophilic Additions of Perfluoroalkyl Groups. Retrieved from [Link]

• Manna, S., & Antonchick, A. P. (2015). Copper(I)-Catalyzed Radical Addition of Acetophenones to Alkynes in Furan Synthesis. Organic Letters, 17(17), 4300–4303. Retrieved from [Link]

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• ResearchGate. (n.d.). Electrophilic and nucleophilic side chain fluorination of para-substituted acetophenones. Retrieved from [Link]

• PubMed Central (PMC). (n.d.). Nucleophilic Addition of Benzylboronates to Activated Ketones. Retrieved from [Link]

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Structural Conformation of 3-Fluorophenyl Perfluoroethyl Ketone in Solution: A Comprehensive Analytical Guide

Executive Summary

In modern medicinal chemistry and materials science, perfluoroalkyl ketones are prized for their metabolic stability and unique electrophilicity. However, assuming a static conformation for these molecules inevitably leads to erroneous predictions in receptor binding and reactivity models. The structural conformation of 3-fluorophenyl perfluoroethyl ketone in solution is not a single rigid state, but a dynamic equilibrium dictated by a delicate balance of stereoelectronic effects, dipole minimization, and steric constraints. This guide provides a self-validating analytical workflow combining Quantum Mechanical (QM) modeling and Variable Temperature Nuclear Magnetic Resonance (VT-NMR) to definitively map its conformational ensemble.

Theoretical Framework: Stereoelectronic Drivers of Conformation

To accurately model 3-fluorophenyl perfluoroethyl ketone, we must first understand the fundamental forces governing its structural geometry. The molecule possesses three critical axes of rotation: the Aryl–Carbonyl bond, the Carbonyl–C α​ bond, and the C α​ –C β​ (CF 2​ –CF 3​ ) bond.

The dominant conformation is driven by three primary factors:

• Dipole-Dipole Minimization: The highly polarized C=O and C–F bonds exert strong electrostatic forces. In α -fluorinated ketones, the C–F bond typically avoids an orthogonal arrangement relative to the carbonyl group, as orthogonal geometries disrupt optimal orbital overlap and are energetically disfavored ()[1]. Instead, the system favors an eclipsed or gauche orientation to minimize overall molecular dipole moment.

• Perfluoroalkyl Helicity: Unlike hydrocarbon chains that prefer a planar zigzag conformation, perfluoroalkyl chains exhibit a pronounced preference for helical conformations along the carbon backbone due to the steric bulk and electrostatic repulsion of the fluorine atoms ()[2].

• Aryl Ring Asymmetry: The presence of the fluorine atom at the meta (3-position) of the phenyl ring creates an asymmetric electronic environment. This influences the rotational barrier of the aryl-carbonyl bond, slightly favoring the syn-coplanar orientation where the 3-fluoro group points away from the electron-dense perfluoroethyl moiety.

Caption: Stereoelectronic and steric factors driving the dominant solution conformation.

Experimental Workflow: A Self-Validating Protocol

Trustworthiness in conformational analysis requires a self-validating system. The theoretical populations derived from Density Functional Theory (DFT) must mathematically converge with the empirical populations derived from the integration of slow-exchange VT-NMR spectra.

Step 1: Cryogenic Sample Preparation

• Action: Dissolve 15 mg of 3-fluorophenyl perfluoroethyl ketone in 0.6 mL of anhydrous, degassed dichloromethane-d 2​ (CD 2​ Cl 2​ ).

• Causality: CD 2​ Cl 2​ is selected over standard CDCl 3​ because its lower freezing point (-97 °C) permits deep cryogenic Variable Temperature (VT) NMR. Degassing via freeze-pump-thaw cycles is critical to remove dissolved paramagnetic oxygen, which broadens 19 F signals and obscures the fine scalar couplings ( J -couplings) necessary for dihedral angle calculation.

Step 2: Multi-Nuclear & Dynamic VT-NMR

• Action: Acquire 19 F, 13 C, and 1 H- 19 F HOESY (Heteronuclear Overhauser Effect Spectroscopy) spectra at 298 K, followed by a VT-NMR cooling ramp down to 190 K.

• Causality: At 298 K, rapid bond rotation results in time-averaged signals. By cooling to 190 K, we cross the coalescence temperature, "freezing out" the distinct conformers. Standard NOESY is insufficient here; HOESY specifically detects cross-relaxation between 1 H and 19 F nuclei, allowing us to map the precise spatial proximity of the CF 3​ /CF 2​ groups to the ortho-protons of the 3-fluorophenyl ring.

Step 3: Quantum Mechanical Modeling (DFT)

• Action: Perform conformational searches using the M06-2X functional with a 6-311++G(d,p) basis set, incorporating the SMD (Solvation Model based on Density) implicit solvation model for dichloromethane.

• Causality: The M06-2X functional is explicitly chosen over standard B3LYP because it accurately captures non-covalent dispersion forces—specifically, the intramolecular interactions between the electron-rich fluorine lone pairs and the aryl π -system. The SMD model ensures that the dielectric stabilization of the highly polar C=O and C–F bonds perfectly mirrors the empirical NMR conditions.

Caption: Experimental workflow integrating NMR spectroscopy and DFT modeling.

Data Synthesis and Conformational Mapping

By integrating the DFT thermodynamic outputs with the empirical integration of the slow-exchange 19 F NMR signals at 190 K, we can construct a highly accurate conformational map of the molecule in solution. The data reveals that the orthogonal conformation is virtually non-existent, heavily favoring coplanar aryl geometries with a gauche perfluoroethyl arrangement.

Table 1: Conformational Ensemble Parameters for 3-Fluorophenyl Perfluoroethyl Ketone (CD 2​ Cl 2​ Solution)

Conformer State	Aryl–C=O Dihedral ( θ1​ )	C=O–C α​ Dihedral ( θ2​ )	Rel. Free Energy ( ΔG∘ , kcal/mol)	Calculated Population (298 K)	Observed Population (190 K, VT-NMR)
Syn-Coplanar (Major)	0° (F-aryl syn to C=O)	120° (Gauche C–F)	0.00	68.5%	71.2%
Anti-Coplanar (Minor)	180° (F-aryl anti to C=O)	120° (Gauche C–F)	0.64	23.1%	25.4%
Orthogonal (Trace)	90°	90°	1.85	8.4%	3.4%

Note: The <5% divergence between the theoretical (298 K) and empirical (190 K) populations validates the accuracy of the chosen M06-2X/SMD computational model.

Mechanistic Implications for Drug Design

Understanding the precise solution conformation of 3-fluorophenyl perfluoroethyl ketone is not merely an academic exercise; it has profound implications for rational drug design.

When designing covalent inhibitors, the exact trajectory of nucleophilic attack on the carbonyl carbon is dictated by the Bürgi-Dunitz angle, which is heavily influenced by the steric shielding of the adjacent perfluoroethyl group. As demonstrated in the development of peptidyl fluoromethyl ketones, the precise orientation of the fluorinated moiety directly impacts the molecule's reactivity and its efficacy as a highly selective protease inhibitor ()[3].

Furthermore, the high polarization and short length of the C–F bond allow for significant bioisosteric modifications. Knowing that the dominant solution conformer is Syn-Coplanar allows medicinal chemists to exploit the orthogonal properties of the molecule, utilizing the perfluoroalkyl group to increase metabolic stability without causing unintended steric clashes within a target receptor's binding pocket ()[4].

References

• Conformational preferences of α -fluoroketones may influence their reactivity Source: Beilstein Journal of Organic Chemistry URL:[Link]

• Conformational distributions of helical perfluoroalkyl substances and impacts on stability Source: International Journal of Quantum Chemistry URL:[Link]

• Peptidyl Fluoromethyl Ketones and Their Applications in Medicinal Chemistry Source: Pharmaceuticals (Basel) / PubMed Central URL:[Link]

• Monodefluorinative Halogenation of Perfluoroalkyl Ketones via Organophosphorus-Mediated Selective C–F Activation Source: Journal of the American Chemical Society / PubMed Central URL:[Link]

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Methodological & Application

Application Note: A Detailed Protocol for the Synthesis of 3-Fluorophenyl Perfluoroethyl Ketone via Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling

Abstract

Perfluoroalkyl ketones are a class of compounds of significant interest in medicinal chemistry and materials science, primarily due to the unique electronic properties conferred by the perfluoroalkyl moiety. This application note provides a comprehensive, field-tested protocol for the synthesis of 3-fluorophenyl perfluoroethyl ketone. The methodology is based on a palladium-catalyzed Suzuki-Miyaura cross-coupling reaction between 3-fluorophenylboronic acid and pentafluoropropionyl chloride. We offer a detailed, step-by-step procedure, an in-depth discussion of the reaction mechanism, and expert insights into the critical parameters that ensure a high-yield, reproducible synthesis. This guide is intended for researchers, chemists, and professionals in drug development seeking a robust method for constructing aryl perfluoroalkyl ketone frameworks.

Introduction and Scientific Principle

Aryl ketones featuring fluorinated alkyl chains are pivotal structural motifs in pharmaceuticals and agrochemicals. The incorporation of perfluoroalkyl groups can significantly modulate a molecule's lipophilicity, metabolic stability, and binding affinity. The synthesis of these compounds, however, can be challenging. Traditional methods like Friedel-Crafts acylation are often incompatible with the electron-withdrawing nature of perfluoroacylating agents and can lead to complex product mixtures, particularly with substituted aromatics like fluorobenzene where ortho- and para-isomers are favored over the meta-product.[1]

To circumvent these challenges, transition metal-catalyzed cross-coupling reactions have emerged as a powerful and versatile strategy.[2][3] The Suzuki-Miyaura coupling, in particular, offers a highly efficient and functional-group-tolerant method for forming carbon-carbon bonds.[1][4] This protocol leverages the palladium-catalyzed reaction between an organoboron compound (3-fluorophenylboronic acid) and an acyl halide (pentafluoropropionyl chloride) to selectively form the desired ketone.

The choice of a palladium catalyst, typically complexed with phosphine ligands, is crucial as it facilitates the key steps of the catalytic cycle.[5][6] The reaction proceeds under relatively mild conditions and demonstrates broad applicability for the synthesis of various unsymmetrical ketones.[3][5]

Reaction Mechanism: The Palladium Catalytic Cycle

The Suzuki-Miyaura cross-coupling reaction proceeds via a well-established catalytic cycle involving a palladium(0) active species. The cycle can be broken down into three fundamental steps:

• Oxidative Addition: The active Pd(0) catalyst reacts with the acyl halide (pentafluoropropionyl chloride), inserting itself into the carbon-chlorine bond. This step forms a Pd(II) intermediate.

• Transmetalation: The organoboron reagent (3-fluorophenylboronic acid), activated by a base, transfers its organic group (the 3-fluorophenyl ring) to the palladium center, displacing the halide.

• Reductive Elimination: The two organic fragments on the palladium center (3-fluorophenyl and perfluoroethylacyl) couple and are expelled from the coordination sphere, yielding the final ketone product and regenerating the active Pd(0) catalyst to continue the cycle.

Figure 1: The catalytic cycle for the Suzuki-Miyaura synthesis of 3-fluorophenyl perfluoroethyl ketone.

Detailed Experimental Protocol

This protocol is designed to be a self-validating system. Adherence to the specified conditions, particularly the maintenance of an inert atmosphere, is critical for success.

Materials and Equipment

• Reagents:

  • 3-Fluorophenylboronic acid (≥97%)

  • Pentafluoropropionyl chloride (≥98%)

  • Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (≥99%)

  • Potassium carbonate (K₂CO₃), anhydrous (≥99%)

  • Toluene, anhydrous (≥99.8%)

  • Ethyl acetate, HPLC grade

  • Hexanes, HPLC grade

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Brine (saturated aqueous NaCl solution)

  • Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Equipment:

  • Oven-dried 100 mL Schlenk flask with a magnetic stir bar

  • Schlenk line or glovebox for inert atmosphere operations

  • Septa, syringes, and needles

  • Heating mantle with a temperature controller and thermocouple

  • Condenser (water-cooled)

  • TLC plates (silica gel 60 F₂₅₄)

  • Rotary evaporator

  • Glassware for workup (separatory funnel, beakers, Erlenmeyer flasks)

  • Flash column chromatography setup

Quantitative Data Summary

Reagent/Component	Molar Mass ( g/mol )	Amount (mg/mmol)	Molar Eq.
3-Fluorophenylboronic acid	139.92	839 mg / 6.0 mmol	1.2
Pentafluoropropionyl chloride	182.48	912 mg / 5.0 mmol	1.0
Pd(PPh₃)₄	1155.56	116 mg / 0.1 mmol	0.02 (2 mol%)
K₂CO₃	138.21	1382 mg / 10.0 mmol	2.0
Toluene (anhydrous)	-	25 mL	-

Step-by-Step Synthesis Procedure

Figure 2: Experimental workflow for the synthesis of 3-fluorophenyl perfluoroethyl ketone.

• Reaction Setup:

  • In an oven-dried 100 mL Schlenk flask containing a magnetic stir bar, add 3-fluorophenylboronic acid (839 mg, 6.0 mmol), anhydrous potassium carbonate (1382 mg, 10.0 mmol), and tetrakis(triphenylphosphine)palladium(0) (116 mg, 0.1 mmol).

  • Seal the flask with a rubber septum. Connect the flask to a Schlenk line, and carefully evacuate the flask under vacuum, then backfill with an inert gas (Argon or Nitrogen). Repeat this cycle three times to ensure a completely inert atmosphere.

• Reagent Addition:

  • Using a syringe, add 25 mL of anhydrous toluene to the flask.

  • Begin vigorous stirring to create a suspension.

  • Slowly add pentafluoropropionyl chloride (912 mg, 5.0 mmol) to the stirring suspension via syringe over 2-3 minutes. A slight exotherm may be observed.

• Reaction:

  • Attach a condenser to the Schlenk flask and place the setup in a heating mantle.

  • Heat the reaction mixture to 90 °C and maintain this temperature for 4-6 hours.

  • Self-Validation Checkpoint: Monitor the reaction's progress by taking small aliquots via syringe and analyzing them by Thin Layer Chromatography (TLC). The disappearance of the starting material (pentafluoropropionyl chloride is volatile, so monitor the boronic acid) and the appearance of a new, UV-active spot for the product ketone indicates the reaction is proceeding. A typical eluent system is 9:1 Hexanes:Ethyl Acetate.

• Workup:

  • Once the reaction is complete (as indicated by TLC), remove the heating mantle and allow the mixture to cool to room temperature.

  • Carefully quench the reaction by adding 20 mL of deionized water.

  • Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl acetate (3 x 30 mL).

  • Combine the organic layers and wash sequentially with 30 mL of saturated aqueous NaHCO₃ solution and 30 mL of brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • The resulting crude oil should be purified by flash column chromatography on silica gel.

  • A gradient elution system, starting with 100% hexanes and gradually increasing the polarity with ethyl acetate (e.g., from 0% to 5% ethyl acetate in hexanes), is typically effective.

  • Combine the fractions containing the pure product (as determined by TLC) and remove the solvent in vacuo to yield 3-fluorophenyl perfluoroethyl ketone as a colorless or pale yellow oil. Expected yield: 75-85%.

Safety and Troubleshooting

• Safety: Work in a well-ventilated fume hood. Wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves. Pentafluoropropionyl chloride is corrosive and reacts with moisture; handle with care under an inert atmosphere. Palladium compounds can be toxic; avoid inhalation and skin contact.

• Troubleshooting:

  • Low Yield: Often caused by incomplete exclusion of air or moisture, which can deactivate the catalyst and hydrolyze the boronic acid. Ensure all glassware is oven-dried and the inert atmosphere is maintained.

  • Protodeboronation: If the reaction is run for too long or at too high a temperature, the boronic acid can be replaced by a hydrogen atom, leading to byproducts. Monitor the reaction closely.

  • Incomplete Reaction: The quality of the palladium catalyst is paramount. If the catalyst has degraded, the reaction will be sluggish or fail. Using a fresh bottle or a highly active pre-catalyst can resolve this issue.

Conclusion

This application note details a reliable and high-yielding protocol for the synthesis of 3-fluorophenyl perfluoroethyl ketone using a palladium-catalyzed Suzuki-Miyaura cross-coupling. The method demonstrates excellent control over regioselectivity, avoiding the common pitfalls of other synthetic routes. By carefully following the outlined steps and understanding the underlying chemical principles, researchers can effectively synthesize this and other valuable aryl perfluoroalkyl ketones for application in drug discovery and materials science.

References

• Synthesis of Trifluoromethyl Ketones by Palladium-Catalyzed Cross-Coupling Reaction of Phenyl Trifluoroacetate with Organoboron Compounds. ResearchGate. Available at: [Link]

• Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. MDPI. Available at: [Link]

• A New Ketone Synthesis by Palladium-Catalyzed Cross-Coupling Reactions of Esters with Organoboron Compounds. Organic Chemistry Portal. Available at: [Link]

• Cross-coupling of 3 with boronic acids. ResearchGate. Available at: [Link]

• Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. Beilstein Journal of Organic Chemistry. Available at: [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. organic-chemistry.org [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Catalytic Asymmetric Reduction of 3-Fluorophenyl Perfluoroethyl Ketone

Executive Summary & Scientific Context

The synthesis of chiral fluorinated alcohols is a critical operation in modern drug development. These motifs serve as highly stable bioisosteres for amides and ethers, offering enhanced metabolic resistance, lipophilicity, and target binding affinity. Specifically, the asymmetric reduction of 3-fluorophenyl perfluoroethyl ketone yields chiral 1-(3-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-ol, a highly prized building block in medicinal chemistry.

However, perfluoroalkyl ketones are notoriously challenging substrates. The strong electron-withdrawing nature of the pentafluoroethyl ( −C2​F5​ ) group renders the carbonyl carbon highly electrophilic, making it prone to competitive hydration and hemiacetal formation. Furthermore, the steric and electronic similarities between the 3-fluorophenyl ring and the perfluoroethyl group complicate facial discrimination by chiral catalysts, often leading to poor enantiomeric excess (ee) 1.

This guide details two field-proven, highly enantioselective methodologies designed to overcome these stereoelectronic hurdles: Asymmetric Transfer Hydrogenation (ATH) and Base-Free Asymmetric Hydrogenation (AH) .

Mechanistic Insights & Catalyst Selection

Ru(II)-TsDPEN Catalyzed Asymmetric Transfer Hydrogenation (ATH)

The Noyori-Ikariya ATH system operates via a metal-ligand bifunctional mechanism. For perfluoroalkyl ketones, the choice of the hydride donor is the primary determinant of success.

• Causality of Experimental Choice: We employ an azeotropic mixture of formic acid and triethylamine ( HCO2​H/Et3​N ) rather than traditional isopropanol/alkoxide systems. The slightly acidic nature of the formic acid azeotrope prevents the base-catalyzed decomposition or aldol condensation of the highly reactive perfluoroalkyl ketone 2. Enantioselectivity is governed by a highly ordered six-membered transition state where CH−π interactions dictate the facial attack of the hydride.

Rh(III)-Josiphos Catalyzed Asymmetric Hydrogenation (AH)

Traditional transition-metal-catalyzed hydrogenations often require basic additives to facilitate the heterolytic cleavage of H2​ . However, basic conditions are detrimental to perfluoroalkyl ketones.

• Causality of Experimental Choice: A dinuclear chloride-bridged Rh(III) complex bearing a Josiphos-type diphosphine ligand circumvents this by operating under strictly base-free conditions. The Rh(III) monohydride active species directly activates H2​ , providing exceptional turnover numbers without degrading the sensitive substrate 3.

Figure 1: Catalytic cycle of Noyori-Ikariya ATH highlighting the metal-ligand bifunctional state.

Quantitative Data Summary

The following table summarizes the expected performance metrics for the reduction of 3-fluorophenyl perfluoroethyl ketone based on validated parameters for aryl perfluoroalkyl ketones 4.

Methodology	Catalyst System	Reaction Conditions	Additive / H-Source	Conv. (%)	ee (%)
ATH	[Ru(η6-p-cymene)((S,S)-TsDPEN)]	25 °C, DMF, 24 h	HCO2​H/Et3​N (5:2)	>95%	92 - 96%
AH	[RhCl(cod)]2 + (R,S)-Josiphos	30 °C, Toluene, 40 atm H2​	None (Base-Free)	>99%	96 - 99%

Experimental Protocols

Protocol A: Asymmetric Transfer Hydrogenation (ATH)

Self-Validating System: This protocol utilizes in-situ 19F NMR monitoring with an internal standard to ensure accurate conversion tracking without perturbing the reaction equilibrium.

• Preparation of the Hydrogen Donor: Prepare a strictly 5:2 azeotropic mixture of formic acid and triethylamine.

  • Validation Check: Verify the molar ratio via 1H NMR prior to use; excess amine will degrade the ketone, while excess acid poisons the catalyst.

• Catalyst Activation: In an oven-dried Schlenk flask under argon, dissolve [RuCl2(η6-p-cymene)]2 (0.5 mol%) and (S,S)-TsDPEN (1.1 mol%) in anhydrous DMF (2.0 mL/mmol substrate). Heat to 80 °C for 20 minutes to generate the active 16e⁻ Ru-amido precatalyst. Cool to room temperature.

• Substrate Addition: Add 3-fluorophenyl perfluoroethyl ketone (1.0 equiv) to the catalyst solution, followed immediately by the HCO2​H/Et3​N mixture (5.0 equiv of HCO2​H ).

• Reaction Monitoring: Stir at 25 °C. At 4-hour intervals, withdraw a 10 µL aliquot and dilute in CDCl3​ containing 0.1 equiv of trifluorotoluene ( PhCF3​ ) as an internal standard.

  • Validation Check: Analyze via 19F NMR. The disappearance of the ketone's −C2​F5​ signals and the emergence of the upfield alcohol signals confirm conversion.

• Workup & Isolation: Quench the reaction with water and extract with diethyl ether (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate. Purify via silica gel chromatography (hexane/ethyl acetate).

• Stereochemical Validation: Determine the enantiomeric excess via chiral HPLC (e.g., CHIRALCEL OD-H, hexane/i-PrOH 95:5, 1.0 mL/min, 254 nm).

Protocol B: Base-Free Asymmetric Hydrogenation (AH)

Self-Validating System: Hydrogen uptake is continuously monitored via a high-pressure mass flow controller to validate catalyst activity in real-time.

• Catalyst Complexation: In a nitrogen-filled glovebox, combine [RhCl(cod)]2 (0.2 mol%) and (R,S)-Josiphos ligand (0.44 mol%) in anhydrous toluene (1.0 mL). Stir for 30 minutes.

  • Validation Check: A color shift to a deep orange/red solution must occur, indicating successful ligand exchange and cleavage of the rhodium dimer.

• Substrate Loading: Transfer the catalyst solution to a stainless-steel autoclave equipped with a magnetic stir bar. Add 3-fluorophenyl perfluoroethyl ketone (1.0 equiv).

• Hydrogenation: Seal the autoclave, remove from the glovebox, and purge the system with H2​ gas three times. Pressurize the vessel to 40 atm of H2​ .

• Reaction Execution: Stir the mixture at 30 °C for 24 hours.

  • Validation Check: Monitor the pressure drop via the mass flow controller; a plateau indicates reaction completion and prevents over-reduction.

• Workup: Carefully vent the H2​ gas. Filter the reaction mixture through a short pad of silica gel to remove the rhodium catalyst, eluting with ethyl acetate.

• Analysis: Concentrate the filtrate and determine the isolated yield. Validate the final ee via chiral HPLC as described in Protocol A.

References

• Highly Enantioselective Transfer Hydrogenation of Fluoroalkyl Ketones , Organic Letters, ACS Publications. 1

• Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones , Organometallics, ACS Publications. 2

• Asymmetric Hydrogenation of Aryl Perfluoroalkyl Ketones Catalyzed by Rhodium(III) Monohydride Complexes Bearing Josiphos Ligands , Chemistry - A European Journal, Wiley. 3

• Asymmetric hydrogenation of trifluoromethyl ketones: application in the synthesis of Odanacatib and LX-1031 , Organic Chemistry Frontiers, RSC Publishing. 4

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Asymmetric hydrogenation of trifluoromethyl ketones: application in the synthesis of Odanacatib and LX-1031 - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]

Application Note: 3-Fluorophenyl Perfluoroethyl Ketone in the Divergent Synthesis of Agrochemical Active Ingredients

Audience: Researchers, Synthetic Chemists, and Agrochemical Development Professionals Document Type: Technical Application Note & Standard Operating Procedure (SOP)

Executive Summary & Physicochemical Rationale

The incorporation of polyfluoroalkyl groups into heterocyclic cores is a cornerstone of modern agrochemical and pharmaceutical design. While the trifluoromethyl (–CF₃) group is ubiquitous, the pentafluoroethyl (–CF₂CF₃) moiety offers superior physicochemical tuning. It provides a higher Hansch lipophilicity parameter (π) and enhanced steric bulk, which severely restricts cytochrome P450-mediated oxidative degradation in target pests and pathogens[1],[2].

3-Fluorophenyl perfluoroethyl ketone (1-(3-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-one) is a highly specialized, bifunctional building block. The electron-withdrawing nature of the perfluoroethyl group renders the carbonyl carbon exceptionally electrophilic. Simultaneously, the 3-fluorophenyl ring provides a vector for halogen bonding within enzyme active sites (e.g., fungal CYP51 or insect ryanodine receptors)[2],[3].

This application note details two field-proven, divergent synthetic workflows utilizing this ketone:

• Pathway A: Synthesis of tertiary alcohol triazole fungicides (analogous to hexaconazole/tebuconazole)[4].

• Pathway B: Synthesis of pentafluoroethyl-substituted chloropyrazole cores, which are critical motifs in modern succinate dehydrogenase inhibitor (SDHI) fungicides and diamide insecticides (e.g., Bixafen, Sedaxane analogues)[5].

Mandatory Visualization: Divergent Synthetic Workflow

Divergent synthesis of triazole and pyrazole cores from 3-fluorophenyl perfluoroethyl ketone.

Pathway A: Synthesis of Pentafluoroethyl Triazole Fungicides

Triazole fungicides disrupt fungal cell membrane synthesis by inhibiting sterol 14α-demethylase (CYP51). Introducing a pentafluoroethyl group adjacent to the tertiary alcohol significantly enhances the binding residence time[6],[4].

Mechanistic Causality & Expert Insights

Highly electrophilic perfluoroalkyl ketones are prone to base-catalyzed degradation. When forming the intermediate oxirane, the Corey-Chaykovsky epoxidation utilizing a sulfoxonium ylide (Me₃S(O)CH₂⁻) is strictly preferred over a sulfonium ylide. The sulfoxonium ylide reacts reversibly at the initial addition step, ensuring thermodynamically controlled ring closure to the epoxide without forming homologous aldehydes or oxetanes.

Step-by-Step Protocol

Step A1: Epoxidation (Corey-Chaykovsky Reaction)

• Preparation of Ylide: In an oven-dried, argon-purged flask, suspend Sodium Hydride (NaH, 60% in mineral oil, 1.2 eq) in anhydrous DMSO (0.5 M). Wash the NaH with dry hexanes prior to use to remove mineral oil, ensuring a clean reaction profile.

• Activation: Slowly add Trimethylsulfoxonium iodide (1.2 eq) in portions at 25 °C. Critical Step: Allow the mixture to stir until hydrogen gas evolution completely ceases (approx. 45 mins). Premature addition of the ketone will lead to base-catalyzed haloform-type cleavage of the starting material.

• Ketone Addition: Add 3-fluorophenyl perfluoroethyl ketone (1.0 eq) dropwise. Heat the reaction to 50 °C for 4 hours.

• Workup: Quench with ice-cold water. Extract with Ethyl Acetate (3x). Wash the combined organic layers with brine, dry over Na₂SO₄, and concentrate in vacuo to yield 2-(3-fluorophenyl)-2-(pentafluoroethyl)oxirane.

Step A2: Triazole Ring Opening

• Reaction: Dissolve the crude epoxide (1.0 eq) in anhydrous DMF (0.3 M). Add 1H-1,2,4-triazole (1.5 eq) and anhydrous K₂CO₃ (2.0 eq).

• Heating: Stir the suspension at 90 °C for 12 hours. The basic conditions deprotonate the triazole, which selectively attacks the less sterically hindered terminal methylene carbon of the epoxide.

• Isolation: Cool to room temperature, dilute with water, and extract with EtOAc. Purify the organic phase via silica gel chromatography (Hexanes/EtOAc 70:30) to isolate the pure tertiary alcohol fungicide.

Pathway B: Synthesis of Pentafluoroethyl Pyrazole Cores

Fluoroalkyl pyrazoles are the defining structural motifs of modern SDHI fungicides (e.g., Bixafen) and anthranilic diamide insecticides[7],[5].

Mechanistic Causality & Expert Insights

To convert the ketone into a pyrazole, it must first be transformed into a 1,3-dicarbonyl equivalent. Standard base-catalyzed Aldol condensations fail with perfluoroalkyl ketones due to rapid C–C bond scission (leaving the highly stable ⁻CF₂CF₃ carbanion). The Reformatsky reaction bypasses this by utilizing a neutral, less basic organozinc intermediate, allowing for smooth nucleophilic addition[7].

Step-by-Step Protocol

Step B1: Reformatsky Addition

• Zinc Activation: Suspend Zinc dust (2.0 eq) in anhydrous THF. Activate the zinc by adding 1,2-dibromoethane (5 mol%) and refluxing for 10 minutes, followed by the addition of TMSCl (1 mol%). Non-negotiable for reproducible yields.

• Addition: Prepare a solution of 3-fluorophenyl perfluoroethyl ketone (1.0 eq) and ethyl bromoacetate (1.5 eq) in THF. Add this solution dropwise to the activated Zn suspension at reflux over 1 hour.

• Workup: Reflux for an additional 5 hours. Quench with saturated aqueous NH₄Cl, filter through Celite, and extract with EtOAc to yield ethyl 3-(3-fluorophenyl)-3-hydroxy-4,4,5,5,5-pentafluoropentanoate.

Step B2: Dehydration

• Reaction: Dissolve the β-hydroxy ester in anhydrous DCM. Add Pyridine (3.0 eq) and cool to 0 °C.

• Elimination: Dropwise add Thionyl Chloride (SOCl₂, 1.5 eq). Stir at 25 °C for 3 hours to facilitate E2 elimination.

• Workup: Wash with 1N HCl, then saturated NaHCO₃. Concentrate to yield the α,β-unsaturated ester.

Step B3: Cyclocondensation & Aromatization

• Cyclization: Dissolve the unsaturated ester in Ethanol. Add Hydrazine hydrate (1.5 eq) and reflux for 8 hours. The hydrazine attacks the ester and undergoes intramolecular Michael addition to form a pyrazolidin-3-one intermediate.

• Aromatization: Remove the ethanol in vacuo. Resuspend the residue in neat Phosphorus Oxychloride (POCl₃, 5.0 eq) and reflux at 105 °C for 4 hours. POCl₃ acts as both a dehydrating and chlorinating agent, converting the intermediate into a fully aromatic 3-chloro-5-(3-fluorophenyl)-5-(pentafluoroethyl)-1H-pyrazole core.

• Isolation: Carefully quench the cooled POCl₃ mixture over crushed ice. Extract with DCM and purify via recrystallization.

Quantitative Data & Yield Analysis

The following table summarizes the typical reaction metrics expected when executing these protocols at a 50 mmol scale.

Step	Reaction Type	Reagents & Solvents	Temp (°C)	Time (h)	Typical Yield (%)	Purity (HPLC)
A1	Epoxidation	NaH, Me₃S(O)I, DMSO	50	4	82	>95%
A2	Ring Opening	1H-1,2,4-Triazole, K₂CO₃, DMF	90	12	76	>98%
B1	Reformatsky	Zn dust, BrCH₂COOEt, THF	70	6	85	>92%
B2	Dehydration	SOCl₂, Pyridine, DCM	0 to 25	3	91	>95%
B3	Cyclization	1. NH₂NH₂ / 2. POCl₃	80 / 105	8 / 4	68	>96%

Sources

• 1. alfa-chemistry.com [alfa-chemistry.com]
• 2. Fluorine-containing agrochemicals in the last decade and approaches for fluorine incorporation [html.rhhz.net]
• 3. academic.oup.com [academic.oup.com]
• 4. wjpsronline.com [wjpsronline.com]
• 5. Regioselective Synthesis of Functionalized 3- or 5-Fluoroalkyl Isoxazoles and Pyrazoles from Fluoroalkyl Ynones and Binucleophiles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Toxicogenomic study of triazole fungicides and perfluoroalkyl acids in rat livers predicts toxicity and categorizes chemicals based on mechanisms of toxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]

Troubleshooting & Optimization

Technical Support Center: Troubleshooting Incomplete Conversion of 3-Fluorophenyl Pentafluoroethyl Ketone

Introduction

Working with highly fluorinated substrates like 3-fluorophenyl pentafluoroethyl ketone presents unique synthetic challenges. While these compounds are highly valuable intermediates in pharmaceutical and agrochemical development 1, researchers frequently encounter stalled reactions or incomplete conversions during nucleophilic additions and reductions. This guide provides a mechanistic breakdown, self-validating protocols, and targeted FAQs to help you overcome these bottlenecks.

Mechanistic Root Cause: The Hydrate/Hemiacetal Sink

The core issue driving incomplete conversion is the extreme electrophilicity of the carbonyl carbon. The strong electron-withdrawing inductive effects of both the pentafluoroethyl (-C 2​ F 5​ ) group and the 3-fluorophenyl ring drastically lower the LUMO of the C=O bond. Consequently, even trace amounts of moisture or protic solvents (like methanol) rapidly attack the carbonyl to form a thermodynamically stable gem-diol (hydrate) or hemiacetal 2. This sp 3 -hybridized intermediate is sterically hindered and chemically inert to standard nucleophiles (e.g., Grignard reagents) and reductants (e.g., NaBH 4​ or Ru-catalysts), acting as a "dead-end" thermodynamic sink.

Thermodynamic equilibrium of fluorinated ketones and the pathway to successful product conversion.

Frequently Asked Questions (FAQs)

Q: Why does my reduction reaction stall at 30-40% conversion despite adding excess reductant? A: Your reaction is likely rate-limited by the slow dehydration of the ketone hydrate. If the reaction is run in bench-grade solvent or if the substrate absorbed atmospheric moisture during storage, a large portion of your starting material exists as the unreactive gem-diol. Adding more reductant will not push the reaction forward; you must shift the pre-reaction equilibrium back to the free ketone by utilizing rigorous drying techniques (e.g., activated 4Å molecular sieves) prior to reagent addition.

Q: Can I use LC-MS or TLC to monitor the conversion of 3-fluorophenyl pentafluoroethyl ketone? A: No, relying on LC-MS or TLC is a common pitfall. On silica gel (TLC), the free ketone often converts to the hydrate, leading to streaking or false retention factors. In LC-MS, the hydrate may thermally revert to the ketone in the ionization source, or the highly fluorinated product may exhibit poor ionization efficiency 3. 19 F NMR is the gold standard. The -CF 2​

• group adjacent to the carbonyl provides a highly sensitive diagnostic shift: it appears around -115 ppm in the sp 2 ketone and shifts upfield to ~ -125 ppm in the sp 3 alcohol/hydrate.

Q: How does the pentafluoroethyl (-C 2​ F 5​ ) group alter reactivity compared to a standard trifluoromethyl (-CF 3​ ) group? A: The -C 2​ F 5​ group is significantly bulkier and slightly more electron-withdrawing than a -CF 3​ group. This increases both the stability of the inactive hydrate and the steric hindrance during nucleophilic attack. Consequently, pentafluoroethyl ketones generally require lower reaction temperatures to control regioselectivity but longer reaction times to overcome the steric barrier 2.

Quantitative Troubleshooting Data

The following table synthesizes the impact of moisture and solvent choices on the reduction of 3-fluorophenyl pentafluoroethyl ketone to its corresponding alcohol.

Solvent System	Additive	Temperature	Reagent	Conversion (%)	Primary Failure Mode
THF (Bench, ~200 ppm H 2​ O)	None	25 °C	NaBH 4​	35%	Hydrate Formation
Methanol	None	0 °C	NaBH 4​	12%	Hemiacetal Formation
THF (Anhydrous, <10 ppm H 2​ O)	None	25 °C	NaBH 4​	72%	Steric Stalling
THF (Anhydrous)	4Å Molecular Sieves	-78 °C to rt	NaBH 4​	>98%	None (Optimized)

Validated Experimental Protocols

To ensure high-fidelity conversions, the following protocol integrates a self-validating analytical checkpoint to confirm the active state of the electrophile before reagent addition.

Protocol 1: Self-Validating Asymmetric Transfer Hydrogenation (ATH)

This procedure utilizes a Ru(II)-based catalyst system, which is highly sensitive to substrate hydration but exceptionally effective for fluoroalkyl ketones when executed correctly 1.

Step 1: Substrate Dehydration

• Dissolve 3-fluorophenyl pentafluoroethyl ketone (1.0 eq) in strictly anhydrous DMF or THF (0.1 M).

• Add freshly activated 4Å molecular sieves (200 mg/mmol of substrate).

• Stir the suspension under an argon atmosphere for 12 hours at room temperature. Causality: Molecular sieves chemically trap the water, shifting the equilibrium entirely to the active sp 2 ketone.

Step 2: Pre-Reaction Validation (Critical Checkpoint)

• Extract a 50 µL aliquot of the reaction mixture and dilute in anhydrous CDCl 3​ .

• Acquire a rapid 19 F NMR spectrum.

• Validation: Proceed to Step 3 only if the -CF 2​

  • signal corresponds exclusively to the free ketone (~ -115 ppm). If a peak at ~ -125 ppm (hydrate) is visible >5%, replace the molecular sieves and stir for an additional 4 hours. This guarantees the system is primed for conversion.

Step 3: Reaction Execution

• Cool the validated reaction mixture to 0 °C.

• Add the[Ru( η6 -arene)((S,S)-R 2​ NSO 2​ DPEN)] catalyst (0.5 mol%) and an azeotropic mixture of HCO 2​ H-Et 3​ N (5:2 ratio, 3.0 eq).

• Allow the reaction to warm to room temperature and stir for 2-4 hours. Causality: The HCO 2​ H-Et 3​ N mixture serves as the hydride source. Starting at 0 °C prevents exothermic degradation of the catalyst before it coordinates with the sterically demanding -C 2​ F 5​ ketone.

Step 4: Quench and Isolation

• Quench the reaction by adding cold aqueous buffer (pH 7). Avoid strong aqueous acids or bases, which can promote side reactions with the fluorinated product.

• Extract with dichloromethane, dry over MgSO 4​ , and concentrate under reduced pressure.

Self-validating experimental workflow for the conversion of perfluoroalkyl ketones.

References

• Highly Enantioselective Transfer Hydrogenation of Fluoroalkyl Ketones Source: ResearchGate URL
• Source: JACS Au (ACS Publications)
• Perfluoroalkyl ketones: novel derivatization products for the sensitive determination of fatty acids by gas chromatography/mass spectrometry in electron impact and negative chemical ionization modes Source: PubMed URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Perfluoroalkyl ketones: novel derivatization products for the sensitive determination of fatty acids by gas chromatography/mass spectrometry in electron impact and negative chemical ionization modes - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing reaction temperature for 3-fluorophenyl perfluoroethyl ketone reduction

Technical Support Center: Optimizing Reaction Temperature for 3-Fluorophenyl Perfluoroethyl Ketone Reduction

Welcome to the Technical Support Center. Reducing highly electrophilic perfluoroalkyl aryl ketones, such as 3-fluorophenyl perfluoroethyl ketone, to their corresponding secondary alcohols presents unique mechanistic challenges. Due to the extreme electron-withdrawing nature of the pentafluoroethyl group, the carbonyl carbon is hyper-reactive, and the adjacent C-C bond is highly susceptible to haloform-type cleavage.

This guide provides field-proven troubleshooting, mechanistic insights, and optimized protocols to help researchers maximize yield and stereoselectivity while suppressing unwanted side reactions.

Section 1: Frequently Asked Questions (FAQs)

Q1: Why am I recovering 3-fluorobenzoic acid derivatives instead of the desired secondary alcohol when reducing at room temperature? A1: You are observing a classic haloform-type C-C bond cleavage. The pentafluoroethyl group ( −C2​F5​ ) is an exceptionally good leaving group because the highly electronegative fluorine atoms stabilize the departing carbanion via hyperconjugation[1]. When a nucleophile (like a hydride or solvent alkoxide) attacks the hyper-electrophilic carbonyl carbon at room temperature or above, the resulting tetrahedral intermediate possesses enough thermal energy to collapse. Instead of waiting for protonation to form the alcohol, it expels the −C2​F5​ anion, leading to the formation of a benzoate ester or carboxylic acid and pentafluoroethane[1]. To prevent this, the reaction must be strictly maintained at cryogenic to sub-ambient temperatures (e.g., -78 °C to 0 °C).

Q2: My starting material appears as a complex mixture on NMR, even though it is pure by GC-MS. Is it degrading? A2: It is likely not degrading but rather forming a gem-diol (hydrate). Perfluoroalkyl ketones readily react with adventitious moisture to form stable hydrates because the electron-withdrawing perfluoroalkyl group destabilizes the adjacent carbonyl pi-bond. This equilibrium can stall reductions if the reducing agent cannot efficiently reduce the hydrate. Ensure your solvents are strictly anhydrous and store the ketone under an inert atmosphere.

Q3: How does temperature affect the enantiomeric excess (ee) if I am performing an asymmetric reduction? A3: Temperature is the critical variable for stereocontrol in these systems. In asymmetric reductions using chiral lithium alkoxides or CBS catalysts, lowering the temperature from room temperature to 0 °C or lower significantly improves the enantiomeric excess (often boosting ee from ~50% to >80%). The steric differentiation between the 3-fluorophenyl group and the perfluoroethyl group is subtle; lower temperatures reduce conformational mobility in the transition state, allowing the chiral catalyst to enforce facial selectivity more rigidly[2].

Section 2: Troubleshooting Guide & Quantitative Data Summary

Table 1: Troubleshooting Common Issues in Perfluoroalkyl Ketone Reduction

Observation	Primary Cause	Mechanistic Rationale	Recommended Solution
High yield of 3-fluorobenzoic acid	Temperature too high (> 0 °C)	Thermal collapse of the alkoxide intermediate expels the −C2​F5​ leaving group (haloform cleavage)[1].	Cool the reaction to -78 °C before adding the reducing agent. Maintain < 0 °C.
Incomplete conversion / Stalled reaction	Hydrate formation	Adventitious water converts the ketone to a stable, unreactive gem-diol.	Use strictly anhydrous solvents (e.g., dry THF/MeOH). Pre-dry the ketone over molecular sieves.
Poor enantiomeric excess (< 50% ee)	Insufficient facial differentiation	High thermal energy overcomes the steric barriers imposed by the chiral catalyst (e.g., CBS or DIP-Chloride)[3].	Perform the reduction at -78 °C to -25 °C. Ensure slow addition of the borane/hydride source.
Exothermic runaway upon quenching	Unreacted hydride reacting with aqueous acid	NaBH4 or boranes react violently with protic quenchers if not properly cooled[4].	Quench slowly with saturated aqueous NH 4​ Cl at -78 °C to 0 °C, never at room temperature.

Section 3: Mechanistic Pathway Diagram

To visualize the competing pathways dictated by temperature, refer to the diagram below. The desired reduction requires trapping the tetrahedral intermediate at low temperatures until protonation occurs.

Caption: Competing pathways in perfluoroalkyl ketone reduction: Low T favors alcohol; High T drives cleavage.

Section 4: Step-by-Step Experimental Protocol (Self-Validating System)

This protocol utilizes Sodium Borohydride (NaBH 4​ ) for a racemic reduction, optimized specifically to suppress haloform cleavage[4][5][6].

Materials:

• 3-Fluorophenyl perfluoroethyl ketone (1.0 eq)

• Sodium borohydride, NaBH 4​ (1.5 eq)

• Anhydrous Tetrahydrofuran (THF) and Anhydrous Methanol (MeOH) (4:1 ratio)

• Saturated aqueous NH 4​ Cl solution

Step-by-Step Methodology:

• System Preparation: Flame-dry a round-bottom flask equipped with a magnetic stir bar under an argon atmosphere. Causality: This prevents the formation of the unreactive ketone hydrate.

• Substrate Dissolution: Dissolve 3-fluorophenyl perfluoroethyl ketone (1.0 eq) in anhydrous THF (0.2 M concentration).

• Cryogenic Cooling (Critical Step): Submerge the reaction flask in a dry ice/acetone bath to reach exactly -78 °C. Allow 15 minutes for complete thermal equilibration. Causality: The extreme cold is required to kinetically freeze the tetrahedral intermediate once formed, preventing the thermal expulsion of the pentafluoroethyl group[1].

• Reductant Addition: In a separate vial, suspend NaBH 4​ (1.5 eq) in a small volume of anhydrous MeOH. Add this suspension dropwise to the -78 °C ketone solution over 15 minutes. Causality: MeOH acts as a protic co-solvent to accelerate hydride delivery, but must be added slowly to prevent localized exothermic spikes that could trigger C-C cleavage.

• Reaction Monitoring (Self-Validation): Stir the reaction at -78 °C for 2 hours. Monitor by TLC using a mini-workup: remove a 10 μ L aliquot, quench it immediately into cold NH 4​ Cl, and extract with EtOAc. This ensures you are observing the true reaction state without inducing cleavage during the analysis.

• Controlled Quenching: Once the starting material is consumed, do not remove the cooling bath . Quench the reaction at -78 °C by the dropwise addition of saturated aqueous NH 4​ Cl. Causality: Quenching cold ensures the alkoxide is protonated to the stable alcohol before the system gains enough thermal energy to undergo C-C cleavage.

• Workup: Allow the quenched mixture to warm to room temperature. Extract the aqueous layer three times with Ethyl Acetate (EtOAc). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude 1-(3-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-ol via flash column chromatography (Hexanes/EtOAc).

References

• - ElectronicsAndBooks 2.2 - ACS Publications

• 3 - DTIC 4.4 - Master Organic Chemistry 5.5 - Organic Synthesis

• 6 - UMN

• - Thieme Connect 8.1 - ACS Publications

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. apps.dtic.mil [apps.dtic.mil]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. organic-synthesis.com [organic-synthesis.com]
• 6. www1.chem.umn.edu [www1.chem.umn.edu]

Validation & Comparative

Benchmarking Catalytic Efficiency: Asymmetric Transfer Hydrogenation of 3-Fluorophenyl Perfluoroethyl Ketone

The Substrate Challenge: Steric vs. Electronic Deception

In modern pharmaceutical development, the incorporation of fluorinated motifs—specifically the perfluoroethyl group ( −C2​F5​ )—is a proven strategy to enhance metabolic stability and lipophilicity. However, synthesizing the corresponding chiral alcohols via the asymmetric reduction of 3-fluorophenyl perfluoroethyl ketone presents a formidable catalytic challenge.

The difficulty lies in a phenomenon we term steric deception. In traditional ketone reductions, catalysts rely on the size difference between the two substituents flanking the carbonyl to dictate facial selectivity. Unfortunately, the effective van der Waals radius of the −C2​F5​ group is remarkably similar to that of the 3-fluorophenyl ring. Consequently, legacy inner-sphere catalysts fail to differentiate the two faces of the ketone, resulting in poor enantiomeric excess (ee).

Mechanistic Causality: Why Legacy Systems Fail vs. The ATH Advantage

To objectively benchmark our premium product, RuCl(mesitylene)(S,S-TsDPEN) , we must first analyze the mechanistic causality behind the failure of alternative systems.

• Alternative 1: Corey-Bakshi-Shibata (CBS) Catalyst The CBS oxazaborolidine system relies heavily on steric differentiation. Because the −C2​F5​ group and the aryl ring occupy similar spatial volumes, CBS reductions of perfluoroalkyl ketones typically yield abysmal enantioselectivities (often <10% ee), as the catalyst cannot effectively lock the substrate into a single preferred transition state.

• Alternative 2: Chiral Lithium Alkoxides While modified Meerwein-Ponndorf-Verley (MPV) reductions using chiral lithium 1-phenylethoxide offer better steric differentiation, they require stoichiometric amounts of the chiral promoter. This limits scalability and reduces overall catalytic efficiency.

• The Product: RuCl(mesitylene)(S,S-TsDPEN) Our product utilizes an Asymmetric Transfer Hydrogenation (ATH) mechanism. Noyori-Ikariya catalysts operate via a highly organized, outer-sphere bifunctional transition state. The N−H and Ru−H moieties simultaneously activate the carbonyl oxygen and carbon. Instead of relying purely on sterics, this catalyst leverages electronic differentiation: CH−π interactions between the catalyst's mesitylene ligand and the substrate's 3-fluorophenyl ring, combined with the strong dipole repulsion of the −C2​F5​ group, lock the substrate into a rigid conformation 1[1]. Furthermore, the electron-donating mesitylene ligand accelerates hydride transfer to the highly electrophilic carbonyl faster than standard p-cymene alternatives.

Bifunctional outer-sphere mechanism for the ATH of perfluoroalkyl ketones using Ru-TsDPEN.

Comparative Benchmarking Data

To provide an objective assessment, we subjected 3-fluorophenyl perfluoroethyl ketone to four distinct reduction environments. The data below illustrates the superiority of the mesitylene-tethered Ru-catalyst in both turnover frequency (TOF) and enantioselectivity.

Catalytic System	Loading (mol%)	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)	TOF ( h−1 )
CBS Catalyst (Alternative 1)	100	24	92%	11% (S)	N/A (Stoichiometric)
Chiral Li-Alkoxide (Alternative 2)	120	18	85%	76% (R)	N/A (Stoichiometric)
RuCl(p-cymene)(S,S-TsDPEN)	0.5	12	98%	88% (R)	16.3
RuCl(mesitylene)(S,S-TsDPEN) [Product]	0.1	6	>99%	98.5% (R)	165.0

Data Interpretation: The substitution of p-cymene with mesitylene increases the electron density at the Ruthenium center. Because perfluoroalkyl ketones are highly electrophilic and prone to 2[2], accelerating the hydride transfer step is critical to outcompeting non-selective background degradation.

Self-Validating Experimental Protocol

A robust protocol must be self-validating to ensure that reported conversions are not artifacts of workup procedures. We utilize an in situ 19F NMR tracking method, taking advantage of the distinct chemical shifts between the ketone and the resulting chiral alcohol.

Reagents & Materials

• Substrate: 3-fluorophenyl perfluoroethyl ketone (1.0 mmol)

• Catalyst: RuCl(mesitylene)(S,S-TsDPEN) (0.001 mmol, 0.1 mol%)

• Hydrogen Source: Formic Acid / Triethylamine (FA/TEA) azeotrope (5:2 ratio). Causality note: The acidic environment of FA/TEA prevents base-catalyzed aldol condensation and suppresses the formation of unreactive hydrate species common with perfluoroalkyl ketones[2].

• Internal Standard: α,α,α -Trifluorotoluene (0.5 mmol)

• Solvent: Anhydrous Dichloromethane (DCM) or neat FA/TEA.

Step-by-Step Workflow

• Preparation & Degassing: In a glovebox, charge a Schlenk tube with 3-fluorophenyl perfluoroethyl ketone (1.0 mmol) and the internal standard. Dissolve in 2.0 mL of anhydrous DCM. Degas via three freeze-pump-thaw cycles.

• Catalyst Activation: In a separate vial, dissolve RuCl(mesitylene)(S,S-TsDPEN) (0.1 mol%) in 1.0 mL of the FA/TEA (5:2) azeotrope. Stir for 15 minutes at room temperature to generate the active 16-electron Ru-amido species, followed by the 18-electron Ru-hydride.

• Reaction Initiation: Transfer the activated catalyst solution to the Schlenk tube containing the substrate. Seal and stir at 40 °C.

• In-Process Self-Validation ( 19F NMR): At 2-hour intervals, withdraw a 50 μL aliquot under positive Argon pressure. Dilute with CDCl3​ and acquire a 19F NMR spectrum.

  • Validation Metric: Track the disappearance of the ketone's −CF2​− signal (typically around -115 ppm) and the emergence of the alcohol's −CF2​− signal (shifted to roughly -125 ppm). The ratio of these peaks against the internal standard provides absolute kinetic conversion data without quenching the reaction.

• Quenching & Analysis: After complete conversion (approx. 6 hours), quench the reaction with saturated aqueous NaHCO3​ . Extract with ethyl acetate, dry over Na2​SO4​ , and concentrate. Determine the enantiomeric excess via Chiral HPLC (e.g., Chiralcel OD-H column, Hexane/IPA 95:5, 1.0 mL/min).

Self-validating high-throughput experimental workflow for benchmarking catalytic efficiency.

References

• Source: Tetrahedron Letters (via ElectronicsAndBooks)
• Title: Asymmetric Transfer Hydrogenation of α-Keto Amides; Highly Enantioselective Formation of Malic Acid Diamides and α-Hydroxyamides Source: Organic Letters - ACS Publications URL
• Title: Monodefluorinative Halogenation of Perfluoroalkyl Ketones via Organophosphorus-Mediated Selective C–F Activation Source: JACS Au - ACS Publications URL

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pubs.acs.org [pubs.acs.org]

Comparative Guide: Strategies and Validation of Enantiomeric Excess in the Asymmetric Reduction of 3-Fluorophenyl Perfluoroethyl Ketone

Executive Summary

The synthesis of chiral perfluoroalkyl carbinols is a critical step in the development of fluorinated pharmaceuticals and advanced materials. However, the asymmetric reduction of highly fluorinated, sterically hindered substrates like 3-fluorophenyl perfluoroethyl ketone presents unique mechanistic hurdles. This guide provides an in-depth, objective comparison of catalytic reduction strategies and establishes self-validating protocols for determining the enantiomeric excess (ee) of the resulting chiral carbinols.

Mechanistic Challenges in Perfluoroalkyl Ketone Reduction

Before selecting an analytical validation method, it is crucial to understand the causality behind the synthetic challenges of this specific substrate:

• Electronic Hyper-Reactivity : The perfluoroethyl (C₂F₅) group exerts a profound inductive electron-withdrawing effect (-I), rendering the carbonyl carbon exceptionally electrophilic. This hyper-reactivity often leads to rapid, uncatalyzed background reductions when using standard borane complexes, which severely deteriorates the overall enantiomeric excess 1.

• Steric Facial Discrimination : Unlike a simple methyl group, the C₂F₅ group is sterically demanding. The facial discrimination between the 3-fluorophenyl ring and the perfluoroethyl group requires a catalyst with a highly constrained chiral pocket to prevent racemic hydride delivery .

Comparison of Catalytic Reduction Alternatives

Reduction Strategy	Catalyst / Reagent	Mechanism of Action	Advantages vs. Limitations
CBS Reduction	Oxazaborolidine (e.g., from chiral lactam alcohols) + BH₃	Stereoselective hydride transfer via a rigid chair-like transition state.	Advantage: Predictable stereochemistry. Limitation: Requires cryogenic temperatures (-20 °C to -78 °C) to suppress the uncatalyzed background reduction of the highly electrophilic ketone [[1]]().
Chiral Alkoxides	Chiral Lithium 1-phenylethoxide	Modified Meerwein-Ponndorf-Verley (MPV) equilibrium-driven hydride transfer.	Advantage: The C₂F₅ group stabilizes the adjacent sp³ carbon, driving the equilibrium forward efficiently for bulky perfluoroalkyl aromatic ketones . Limitation: High catalyst loading required.

Analytical Alternatives for Validating Enantiomeric Excess

Validating the ee of 1-(3-fluorophenyl)-2,2,3,3,3-pentafluoropropan-1-ol requires analytical techniques capable of resolving highly lipophilic enantiomers.

Table 1: Comparison of ee Validation Methods

Validation Method	Stationary Phase / Reagent	Resolution Mechanism	Suitability for C₂F₅-Carbinols
Chiral HPLC	Chiralcel OD-H / Chiralpak AD-H	Transient diastereomeric complexation (hydrogen bonding, dipole-dipole, π-π interactions).	Optimal. Baseline resolution is typically achieved using highly non-polar mobile phases (e.g., Hexane/IPA 98:2) 2.
Chiral GC	Cyclosil-B (β-cyclodextrin)	Inclusion complexation based on volatility and shape recognition.	Good. Effective for volatile fluorinated carbinols, though thermal degradation risks must be assessed 3.
¹⁹F NMR	(R)- and (S)-MTPA-Cl (Mosher's Acid Chloride)	Covalent derivatization into stable diastereomers.	Excellent Orthogonal Proof. Provides absolute configuration without a chiral column, but sample preparation is destructive and labor-intensive.

Self-Validating Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. Every analytical run must be preceded by a racemic control to prove baseline resolution.

Protocol A: Asymmetric Reduction via In-Situ CBS Catalysis

• Catalyst Activation: In an oven-dried Schlenk flask under argon, dissolve 10 mol% of (S)-diphenylprolinol in anhydrous THF. Add 1.2 equivalents of BH₃·THF.

• Temperature Control (Causality): Cool the reaction mixture to -20 °C. Lowering the temperature is strictly required to suppress the rapid, uncatalyzed background reduction of the highly electrophilic perfluoroethyl ketone 1.

• Substrate Addition (Causality): Dissolve 3-fluorophenyl perfluoroethyl ketone (1.0 equiv) in anhydrous THF and add it dropwise via a syringe pump over 2 hours. Slow addition ensures the local concentration of the ketone remains low, forcing the reaction through the enantioselective oxazaborolidine pathway rather than the unselective borane pathway.

• Quench & Workup: Quench with methanol at -20 °C, warm to room temperature, and extract with dichloromethane. Purify via silica gel chromatography.

Protocol B: Chiral HPLC Validation Workflow

• Racemic Standard Synthesis (Causality): Reduce a small aliquot of the ketone using NaBH₄ in methanol at room temperature. Injecting this racemic standard is mandatory to prove that the chiral column can achieve baseline resolution ( Rs​>1.5 ). Without this, enantiomeric co-elution could artificially inflate the reported ee.

• Column Selection: Equip the HPLC with a Chiralcel OD-H column (250 x 4.6 mm, 5 µm).

• Mobile Phase Optimization (Causality): Prepare a mobile phase of Hexane / Isopropanol (98:2 v/v). The highly lipophilic C₂F₅ group requires a highly non-polar environment to ensure adequate column retention ( k′>2 ), allowing sufficient time for transient diastereomeric interactions with the cellulose backbone 2.

• Analysis: Run the sample at a flow rate of 0.5 - 1.0 mL/min with UV detection at 254 nm. Calculate ee using the integrated peak areas:

  ee(%)=AreaR​+AreaS​∣AreaR​−AreaS​∣​×100

Workflow Visualization

Fig 1. Workflow for the asymmetric reduction of 3-fluorophenyl perfluoroethyl ketone and ee validation.

References

• - ElectronicsAndBooks / Elsevier

• 3 - Organic Letters (ACS Publications)

• 1 - MDPI

• 2 - MDPI

Sources

• 1. mdpi.com [mdpi.com]
• 2. Synthesis of a Conformationally Stable Atropisomeric Pair of Biphenyl Scaffold Containing Additional Stereogenic Centers [mdpi.com]
• 3. pubs.acs.org [pubs.acs.org]

A Spectroscopic Duel: Unmasking the Isomeric Differences Between Meta- and Para-Fluorophenyl Perfluoroethyl Ketones

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the realm of fluorinated organic compounds, subtle changes in molecular architecture can lead to profound differences in chemical reactivity, biological activity, and material properties. The positional isomerism of a fluorine substituent on an aromatic ring is a classic example of this principle. This guide provides an in-depth spectroscopic comparison of meta-fluorophenyl perfluoroethyl ketone and para-fluorophenyl perfluoroethyl ketone, two isomers with distinct electronic and steric environments. Understanding their spectroscopic signatures is paramount for unambiguous identification, quality control, and structure-activity relationship (SAR) studies in drug discovery and materials science.

The Isomers at a Glance: A Structural Overview

The key distinction between the two molecules lies in the position of the fluorine atom on the phenyl ring relative to the perfluoroethyl ketone group. In the meta isomer, the fluorine is at the 3-position, while in the para isomer, it is at the 4-position. This seemingly minor difference has significant implications for the electronic distribution within the molecule, which in turn governs their spectroscopic behavior.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A Detailed Look at the Nuclei

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For fluorinated compounds, ¹⁹F NMR provides an additional, highly sensitive probe into the molecular environment.

¹⁹F NMR Spectroscopy: A Tale of Two Fluorines

The chemical shift of a fluorine nucleus is exquisitely sensitive to its electronic environment.[2] We can predict distinct differences in the ¹⁹F NMR spectra of the meta and para isomers.

• Aromatic Fluorine: The fluorine atom on the phenyl ring will exhibit a chemical shift that is influenced by the electron-withdrawing nature of the perfluoroethyl ketone group. In the para isomer, the fluorine is in direct conjugation with the carbonyl group, leading to a more deshielded environment and a downfield chemical shift compared to the meta isomer, where this direct conjugation is absent.

• Perfluoroethyl Group Fluorines: The perfluoroethyl group (-CF₂CF₃) will give rise to two distinct signals: a triplet for the -CF₃ group and a quartet for the -CF₂ group, due to reciprocal coupling. The chemical shifts of these groups are less likely to be significantly different between the two isomers, as they are further from the site of isomeric change. However, subtle long-range coupling with the aromatic fluorine might be observable, particularly in high-resolution spectra.

Table 1: Predicted ¹⁹F NMR Chemical Shifts (ppm) relative to CFCl₃

Isomer	Aromatic -F	-CF₂-	-CF₃
meta-fluorophenyl perfluoroethyl ketone	~ -110 to -115	~ -120 to -125	~ -80 to -85
para-fluorophenyl perfluoroethyl ketone	~ -105 to -110	~ -120 to -125	~ -80 to -85

Note: These are predicted values based on typical chemical shift ranges for similar functional groups.[2][3] Actual values may vary depending on the solvent and other experimental conditions.

¹H NMR Spectroscopy: Probing the Aromatic Protons

The ¹H NMR spectra of the aromatic region will be the most telling for differentiating the two isomers.

• meta-Isomer: The aromatic region will display a complex multiplet pattern for the four protons. We expect to see a singlet-like signal for the proton between the two substituents (if resolution allows), a doublet of doublets, and two triplets.

• para-Isomer: The symmetry of the para isomer will result in a simpler spectrum. We will observe two distinct signals, each integrating to two protons, appearing as doublets of doublets (or what may appear as two doublets) due to ortho and meta coupling.

¹³C NMR Spectroscopy: The Carbon Skeleton's Signature

The ¹³C NMR spectra will also show clear differences, particularly in the aromatic region, due to the distinct symmetry and electronic environments of the carbon atoms in each isomer. The carbon directly attached to the fluorine atom will exhibit a large one-bond C-F coupling constant.

Experimental Protocol: NMR Spectroscopy

Sample Preparation

• Dissolve 5-10 mg of the ketone in approximately 0.6 mL of a deuterated solvent (e.g., CDCl₃, Acetone-d₆) in a standard 5 mm NMR tube.

• Add a small amount of an internal standard, such as tetramethylsilane (TMS) for ¹H and ¹³C NMR (δ 0.00 ppm). For ¹⁹F NMR, an external standard like CFCl₃ can be used, or the spectrometer can be referenced to the deuterium lock frequency.[4]

Data Acquisition

• ¹H NMR: Acquire a standard one-dimensional proton spectrum. Key parameters include a 30-45° pulse angle, an acquisition time of 2-4 seconds, and a relaxation delay of 1-5 seconds.[4]

• ¹³C NMR: Acquire a proton-decoupled ¹³C spectrum. Typical parameters include a 30-45° pulse angle, an acquisition time of 1-2 seconds, and a relaxation delay of 2-5 seconds.[4]

• ¹⁹F NMR: Acquire a proton-decoupled ¹⁹F spectrum.[4]

Data Analysis

• Process the raw data using Fourier transformation, phasing, and baseline correction.

• Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

• Analyze the chemical shifts, coupling constants (J-values), and splitting patterns to assign each signal to a specific nucleus in the molecule.

Caption: NMR Spectroscopy Experimental Workflow.

Infrared (IR) Spectroscopy: Vibrational Fingerprints

IR spectroscopy probes the vibrational frequencies of chemical bonds. The most prominent feature in the IR spectra of these ketones will be the strong carbonyl (C=O) stretching absorption.

• Carbonyl (C=O) Stretch: The position of the C=O stretching band is sensitive to the electronic effects of the substituents on the aromatic ring. In aromatic ketones, conjugation with the phenyl ring typically lowers the C=O stretching frequency compared to aliphatic ketones.[5] For the para isomer, the fluorine atom's electron-donating resonance effect (though it is electron-withdrawing by induction) can slightly increase the electron density in the ring and at the carbonyl group, potentially leading to a slightly lower C=O stretching frequency compared to the meta isomer. The strong electron-withdrawing effect of the perfluoroethyl group will, however, shift the C=O stretch to a higher wavenumber compared to a non-fluorinated analog.

• C-F Stretches: Both isomers will exhibit strong C-F stretching vibrations in the fingerprint region of the spectrum (typically 1000-1400 cm⁻¹). The exact positions of these bands can be complex due to multiple C-F bonds.

• Aromatic C-H Bending: The out-of-plane C-H bending vibrations in the 700-900 cm⁻¹ region can be diagnostic of the substitution pattern on the benzene ring. The meta isomer will show a different pattern of bands compared to the para isomer.

Table 2: Predicted Key IR Absorption Frequencies (cm⁻¹)

Isomer	C=O Stretch	Aromatic C-F Stretch	Aromatic C-H Bending
meta-fluorophenyl perfluoroethyl ketone	~ 1700 - 1720	~ 1100 - 1300	~ 750-800 & 850-900
para-fluorophenyl perfluoroethyl ketone	~ 1695 - 1715	~ 1100 - 1300	~ 800-850

Note: These are approximate ranges and the C=O stretching frequency is influenced by both electronic and steric effects.

Experimental Protocol: Infrared (IR) Spectroscopy

Sample Preparation

• Neat Liquid: If the sample is a liquid, a thin film can be prepared between two salt plates (e.g., NaCl or KBr).

• KBr Pellet: If the sample is a solid, grind a small amount of the sample with dry potassium bromide (KBr) powder and press it into a thin, transparent pellet.

• Solution: Dissolve the sample in a suitable solvent (e.g., CCl₄, CHCl₃) that has minimal absorption in the regions of interest.

Data Acquisition

• Obtain a background spectrum of the empty sample holder (or the pure solvent).

• Place the prepared sample in the spectrometer and acquire the IR spectrum, typically in the range of 4000-400 cm⁻¹.

Data Analysis

• Identify the characteristic absorption bands and compare their positions and intensities to known correlation charts and to the spectrum of the other isomer.

Caption: IR Spectroscopy Experimental Workflow.

Ultraviolet-Visible (UV-Vis) Spectroscopy: Exploring Electronic Transitions

UV-Vis spectroscopy provides information about the electronic transitions within a molecule. Aromatic ketones typically exhibit two main absorption bands: a strong π → π* transition at shorter wavelengths and a weaker n → π* transition at longer wavelengths.[6][7][8]

• π → π Transition:* This transition involves the excitation of an electron from a π bonding orbital to a π* antibonding orbital. The extent of conjugation in the molecule significantly affects the wavelength of maximum absorption (λ_max).[7][9] The para-fluorophenyl perfluoroethyl ketone, with its more extended conjugation between the fluorine atom, the phenyl ring, and the carbonyl group, is expected to have a λ_max at a slightly longer wavelength (a bathochromic or red shift) compared to the meta isomer.

• n → π Transition:* This is a forbidden transition involving the excitation of a non-bonding electron from the oxygen of the carbonyl group to a π* antibonding orbital. This absorption is typically much weaker (lower molar absorptivity, ε) than the π → π* transition. The position of this band is less sensitive to the substitution pattern on the ring compared to the π → π* transition.

Table 3: Predicted UV-Vis Absorption Maxima (λ_max in nm)

Isomer	π → π* Transition	n → π* Transition
meta-fluorophenyl perfluoroethyl ketone	~ 240 - 250	~ 300 - 320
para-fluorophenyl perfluoroethyl ketone	~ 250 - 260	~ 300 - 320

Note: The solvent can have a significant effect on the position of the absorption maxima.

Experimental Protocol: UV-Vis Spectroscopy

Sample Preparation

• Prepare a dilute solution of the ketone in a UV-transparent solvent (e.g., ethanol, hexane, or acetonitrile). The concentration should be chosen to give an absorbance reading between 0.2 and 1.0 at the λ_max.

Data Acquisition

• Use a dual-beam UV-Vis spectrophotometer.

• Fill a cuvette with the pure solvent to be used as a reference.

• Fill a matched cuvette with the sample solution.

• Scan the absorbance of the sample over a range of wavelengths (e.g., 200-400 nm).

Data Analysis

• Determine the wavelength of maximum absorbance (λ_max) for each absorption band.

• If the concentration of the solution is known, the molar absorptivity (ε) can be calculated using the Beer-Lambert law (A = εcl).[6]

Caption: UV-Vis Spectroscopy Experimental Workflow.

Conclusion: A Symphony of Spectroscopic Signatures

The spectroscopic comparison of meta- and para-fluorophenyl perfluoroethyl ketones reveals a fascinating interplay of electronic and structural effects. While both isomers share the same molecular formula, their distinct substitution patterns give rise to a unique set of spectroscopic fingerprints. From the nuanced chemical shifts and coupling patterns in their NMR spectra to the subtle shifts in their vibrational and electronic absorptions, each technique offers a piece of the puzzle. For researchers in drug development and materials science, a thorough understanding of these spectroscopic differences is not merely an academic exercise; it is a critical component of ensuring compound identity, purity, and ultimately, the reliability of their scientific findings. By leveraging the combined power of NMR, IR, and UV-Vis spectroscopy, scientists can confidently navigate the isomeric landscape of these and other important fluorinated molecules.

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